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Compound of Interest

Compound Name: Diethyl (1-methylbutyl)malonate

Cat. No.: B031766

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Diethyl (1-methylbutyl)malonate, a key
intermediate in organic synthesis, particularly in the pharmaceutical industry. This document
outlines its chemical and physical properties, detailed synthesis protocols, and significant
applications, with a focus on its role in the production of barbiturates.

Chemical and Physical Properties

Diethyl (1-methylbutyl)malonate is a diester of malonic acid. Its structure features a
secondary butyl group attached to the alpha-carbon of diethyl malonate. This seemingly simple
structural feature is pivotal in the synthesis of various organic molecules, including
pharmaceuticals.

Identifiers and General Properties
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Property Value Source
CAS Number 76-72-2 [1]
Molecular Formula C14H2604 [2]
Molecular Weight 258.35 g/mol [2]

diethyl 2-ethyl-2-(1-
IUPAC Name _ [3]
methylbutyl)propanedioate

Ethyl(1-methylbutyl)-malonic
Acid Diethyl Ester, Ethyl(a-

Synonyms methylbutyl)-malonic Acid [1][2]
Diethyl Ester, Diethyl ethyl(1-

methylbutyl)malonate

Appearance Colorless liquid [4]

Physical Properties

Property Value Source
Boiling Point 267.6 °C at 760 mmHg [2]
Density 0.967 g/cm?3 [2]
Refractive Index 1.44 [2]
Flash Point 114.2 °C [2]

Soluble in chloroform and ethyl
acetate (slightly). In water, 20

Solubility g/L at 20 °C. Miscible with [11[2]
ethanol and ether; very soluble

in acetone and benzene.

Synthesis of Diethyl (1-methylbutyl)malonate

The primary method for synthesizing Diethyl (1-methylbutyl)malonate is through the malonic
ester synthesis, a versatile method for forming carbon-carbon bonds. This process involves the
alkylation of a malonic ester enolate.
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Reaction Scheme

The synthesis is a two-step alkylation of diethyl malonate. First, an ethyl group is introduced,
followed by the 1-methylbutyl group.

Synthesis of Diethyl (1-methylbutyl)malonate.

Experimental Protocol: Synthesis of Diethyl (1-
methylbutyl)malonate

This protocol is based on the principles of malonic ester synthesis.

Materials:

Diethyl ethylmalonate

e Sodium ethoxide

e 2-Bromopentane (or methanesulfonic acid (2-pentyl) ester)[5]

e Anhydrous ethanol

e Toluene

e Hydrochloric acid (dilute)

e Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

¢ Anhydrous magnesium sulfate

e Round-bottom flask

o Reflux condenser

e Dropping funnel

o Magnetic stirrer and stir bar
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Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus
Procedure:

e Preparation of the Enolate: In a dry round-bottom flask equipped with a reflux condenser and
a dropping funnel, dissolve sodium ethoxide in anhydrous ethanol under an inert atmosphere
(e.g., nitrogen or argon).

» Addition of Diethyl Ethylmalonate: To the stirred solution of sodium ethoxide, add diethyl
ethylmalonate dropwise at a rate that maintains a gentle reflux.

o Alkylation: After the addition of diethyl ethylmalonate is complete, add 2-bromopentane (or
methanesulfonic acid (2-pentyl) ester) dropwise to the reaction mixture.[5] The reaction is
typically exothermic.

o Reaction Completion: After the addition of the alkylating agent, heat the mixture to reflux for
several hours until the reaction is complete (monitoring by TLC is recommended).

o Work-up:

o Cool the reaction mixture to room temperature.

o

Remove the ethanol by distillation or under reduced pressure using a rotary evaporator.

To the residue, add toluene and water. Transfer the mixture to a separatory funnel.

[¢]

[¢]

Separate the organic layer. Wash the organic layer sequentially with dilute hydrochloric
acid, saturated sodium bicarbonate solution, and brine.

[¢]

Dry the organic layer over anhydrous magnesium sulfate.

e Purification:
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o Filter off the drying agent.
o Remove the toluene under reduced pressure.
o Purify the crude Diethyl (1-methylbutyl)malonate by vacuum distillation.[5]

Application in the Synthesis of Pentobarbital

A significant application of Diethyl (1-methylbutyl)malonate is in the synthesis of the
barbiturate drug pentobarbital (5-ethyl-5-(1-methylbutyl)barbituric acid).[6] This is achieved
through a condensation reaction with urea.

Reaction Scheme
Synthesis of Pentobarbital.

Experimental Protocol: Synthesis of Pentobarbital

This protocol is adapted from a patented method.[6]
Materials:

o Diethyl (1-methylbutyl)malonate

e Urea

e Sodium methoxide solution in methanol (e.g., 29% wi/w)
o Ethyl acetate

» Cold water

» Activated carbon

e Hydrochloric acid

o Ethanol (for recrystallization)

» Reaction flask

« Distillation apparatus
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e Heating mantle
o Filtration apparatus
o Beakers and other standard laboratory glassware

Procedure:

Reaction Setup: To a reaction flask, add 139.7 g of a 29% (w/w) sodium methoxide solution
in methanol and 2.5 g of ethyl acetate.[7]

e Initial Heating: Heat the mixture to 60-85 °C for 30 minutes.[7]

» Addition of Reactants: Add 60.6 g of urea and 129.2 g of Diethyl (1-methylbutyl)malonate
to the reaction mixture.[7]

e Reaction and Distillation: Heat the mixture to 135-140 °C to distill off methanol and ethanol.
[7] After the distillation, continue heating under reduced pressure for 2-3 hours to ensure the
reaction goes to completion.[7]

o Work-up:

o Cool the reaction mixture to below 20 °C.

[¢]

Dissolve the residue in 517 g of cold water.[7]

Add activated carbon for decolorization and filter the solution.

[¢]

[e]

Acidify the filtrate with hydrochloric acid to a pH of 3-4.[7]

o

Collect the precipitated crude pentobarbital by filtration.
« Purification:
o Recrystallize the crude product from an aqueous ethanol solution.

o Filter the purified crystals, wash with cold water, and dry under vacuum to obtain pure 5-
ethyl-5-(1-methylbutyl)barbituric acid (pentobarbital).[7]
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Other Applications

Besides its prominent role in barbiturate synthesis, Diethyl (1-methylbutyl)malonate is a
versatile reagent in organic synthesis and has been used in:

o Electrochemistry: It has been used as a reagent in the electrochemical synthesis of ureides
from esters.[8]

e Flavor and Fragrance Industry: Due to its fruity odor, it finds application as a fragrance
ingredient.[9]

o General Organic Synthesis: As a dialkylated malonic ester, it serves as a building block for
more complex molecules.[1]

Safety Information

Diethyl (1-methylbutyl)malonate is a chemical that should be handled with appropriate safety
precautions in a laboratory setting. It may cause skin and eye irritation.[9] Inhalation of vapors
should be avoided. Always consult the Safety Data Sheet (SDS) before handling this
compound.

Disclaimer: The experimental protocols provided in this guide are for informational purposes
only and should be carried out by trained professionals in a suitable laboratory environment
with all necessary safety precautions. The synthesis of controlled substances like pentobarbital
is subject to strict legal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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